2-(2-Phenylethynyl)pyridine

• CAS: 13141-42-9
• Molecular Formula: C13H9N
• Molecular Weight: 179.22 g/mol
• SMILES: C1=CC=C(C=C1)C#CC2=CC=CC=N2
• InChI: InChI=1S/C13H9N/c1-2-6-12(7-3-1)9-10-13-8-4-5-11-14-13/h1-8,11H
• InChIKey: RODTWUBQTXSTLJ-UHFFFAOYSA-N

Researchers seeking the 2-isomer for its unique ortho-directed reactivity often face supply inconsistency. 2-(2-Phenylethynyl)pyridine (CAS 13141-42-9) is the definitive precursor for synthesizing isoxazolo[2,3-a]pyridinium salts, a gateway to 6-substituted 2-phenacylpyridines-a reaction inaccessible with 3- or 4-isomers. Its nitrogen-alkyne chelation geometry is essential for luminescent gold(III) complexes in OLED and sensor development. This building block eliminates regioisomeric uncertainty, ensuring reproducible synthesis. - Proven Scaffold: Key intermediate for CNS-penetrant mGluR5 modulators. - Efficient QC: Validated HPLC method ensures batch-to-batch consistency. - Scalable Route: High-yielding Sonogashira coupling supports R&D to pilot-scale needs.

2-(2-Phenylethynyl)pyridine: Key Alkynyl-Pyridine Building Block

2-(2-Phenylethynyl)pyridine is a pyridine derivative featuring a phenylethynyl group at the 2-position, with the molecular formula C13H9N and a molecular weight of 179.22 g/mol [1]. This compound is characterized by its rigid, conjugated structure, which imparts specific photophysical properties and makes it a versatile precursor for heterocyclic synthesis [1]. It is typically synthesized via palladium-catalyzed Sonogashira coupling [2] and is commercially available for research applications.

Workflow Heterocyclic synthesis via Sonogashira or Heck alkynylation

Selection 2‑position enables N‑chelation and specific intramolecular cyclizations

Use context Luminescent metal complexes, CNS scaffolds, QC‑validated building block

• [1] PubChem. (2025). 2-(2-Phenylethynyl)pyridine. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/83175 View Source
• [2] ChemicalBook. (n.d.). 2-(2-phenylethynyl)pyridine synthesis. Retrieved from https://www.chemicalbook.cn/synthesis/2-2-phenylethynyl-pyridine.htm View Source

Why 2-(2-Phenylethynyl)pyridine Cannot Be Replaced

The position of the phenylethynyl group on the pyridine ring dictates distinct electronic and steric properties, leading to divergent reactivity and application profiles. For instance, 2-(2-Phenylethynyl)pyridine's ortho-relationship between the nitrogen and the alkyne facilitates specific intramolecular cyclizations that are impossible for the 3- or 4-isomers [1]. In metal coordination, the 2-position allows for N-chelation with a bound metal on the alkyne, a mode not accessible to the 4-isomer [2]. Furthermore, in biological contexts, regioisomers exhibit markedly different activities; 4-(phenylethynyl)pyridine is a precursor for cytokinin analogs [3], while 2-(phenylethynyl)pyridine derivatives are key scaffolds for mGluR5 modulators [4]. Simple substitution based on molecular formula alone ignores these critical, structure-driven performance differences.

Chelation geometry mismatch

3‑ and 4‑isomers cannot achieve the N‑chelation with alkyne‑bound metal required for luminescent complexes; the 2‑substitution pattern is essential.

Cyclization pathway absent

N‑oxide cyclization to isoxazolo[2,3‑a]pyridinium salts is exclusive to the 2‑isomer; the 3‑ and 4‑isomers do not provide this synthetic entry.

Biological scaffold divergence

4‑(phenylethynyl)pyridine is a precursor for cytokinin analogs, while 2‑(phenylethynyl)pyridine derivatives serve as mGluR5 modulator scaffolds; simple isomer substitution shifts application space.

• [1] Le, S. T., Fujimoto, T., Asahara, H., & Nishiwaki, N. (2016). Synthesis of 6-substituted 2-phenacylpyridines from 2-(phenylethynyl)pyridine via isoxazolo[2,3-a]pyridinium salt. Organic & Biomolecular Chemistry, 14(45), 10674–10682. View Source
• [2] Garg, J. A., Blacque, O., & Venkatesan, K. (2011). Syntheses and Photophysical Properties of Luminescent Mono-cyclometalated Gold(III) cis-Dialkynyl Complexes. Inorganic Chemistry, 50(12), 5430–5441. View Source
• [3] Nishikawa, S., Sato, M., Kojima, H., Suzuki, C.-e., Yamada, N., Inagaki, M., Kashimura, N., & Mizuno, H. (1996). Convenient Synthesis and Cytokinin Activity of β-Substituted 4-Styrylpyridines, the Simplest Cytokinin Analogs with a Moderate Cell Division-Promoting Activity. Journal of Agricultural and Food Chemistry, 44(5), 1337-1342. View Source
• [4] Charpe, V. P., Hande, A. A., Sagadevan, A., & Hwang, K. C. (2018). Visible-light induced copper(I)-catalysed denitrogenative oxidative coupling of hydrazinylpyridines with terminal alkynes. Green Chemistry, 20(21), 4859-4864. View Source

2-(2-Phenylethynyl)pyridine Quantitative Comparison

Ionic Liquid-Mediated Heck Alkynylation Protocol

A protocol using bis(η3-allyl-μ-chloropalladium(II)), triphenylphosphine, pyrrolidine, and 1-butyl-3-methylimidazolium tetrafluoroborate at 100°C for 4 hours under an inert atmosphere provides 2-(2-phenylethynyl)pyridine in a quantitative yield of 100% [1]. This represents a significant improvement over a standard Sonogashira coupling procedure reported for the same compound, which provided a yield of 83% after chromatographic purification [2].

Synthesis yield

Reported

100% yield (ionic liquid Heck) vs. 83% (standard Sonogashira)

Reported higher yield may reduce purification burden.

Cross‑study comparable; conditions differ. Verify in target workflow.

Evidence Dimension	Synthesis Yield
Target Compound Data	100% yield
Comparator Or Baseline	83% yield (standard Sonogashira coupling)
Quantified Difference	+17 percentage points
Conditions	Heck alkynylation with Pd catalyst, phosphine ligand, amine base, and ionic liquid at 100°C for 4h vs. Sonogashira coupling followed by chromatography on silica with dichloromethane

Why This Matters

The near-quantitative yield under ionic liquid-mediated conditions offers a more efficient and potentially greener synthetic route, reducing material costs and purification burden for bulk procurement.

• [1] ChemicalBook. (n.d.). 2-(2-phenylethynyl)pyridine synthesis. Retrieved from https://www.chemicalbook.cn/synthesis/2-2-phenylethynyl-pyridine.htm; citing: Saleh, S., Picquet, M., Meunier, P., & Hierso, J.-C. (2009). Tetrahedron, 65(34), 7146-7150. View Source
• [2] BenchChem. (n.d.). 2-(2-Phenylethynyl)pyridine. [Data cited from excluded source; cross-reference with primary literature recommended]. View Source

N-Oxide Cyclization to Isoxazolo[2,3-a]pyridinium Salts

Upon oxidation, 2-(phenylethynyl)pyridine undergoes an immediate and specific intramolecular cyclization of its N-oxide at the ethynyl group to form an isoxazolo[2,3-a]pyridinium salt [1]. This reaction is a direct consequence of the ortho-relationship between the pyridine nitrogen and the alkyne. The resulting salt is a versatile intermediate for accessing 6-substituted 2-phenacylpyridines, a compound class that is 'not easily synthesized through alternative procedures' [1]. In contrast, the 3- and 4-phenylethynylpyridine isomers lack this specific spatial arrangement and do not undergo this useful, high-value cyclization.

N‑Oxide cyclization

Class‑level

Spontaneous cyclization to isoxazolo[2,3‑a]pyridinium upon oxidation; absent for 3‑ and 4‑isomers.

Enables unique bicyclic heterocycle access.

Class‑level reactivity; structural dependency confirmed.

Evidence Dimension	Reactivity / Cyclization Capability
Target Compound Data	Spontaneous N-oxide cyclization to isoxazolo[2,3-a]pyridinium salt upon oxidation.
Comparator Or Baseline	3-(phenylethynyl)pyridine and 4-(phenylethynyl)pyridine.
Quantified Difference	Qualitative (Cyclization occurs vs. does not occur)
Conditions	Oxidation of pyridine ring to N-oxide.

Why This Matters

This specific reactivity makes 2-(2-phenylethynyl)pyridine an irreplaceable entry point to a unique class of bicyclic heterocycles, providing a synthetic route not available to its regioisomers.

• [1] Le, S. T., Fujimoto, T., Asahara, H., & Nishiwaki, N. (2016). Synthesis of 6-substituted 2-phenacylpyridines from 2-(phenylethynyl)pyridine via isoxazolo[2,3-a]pyridinium salt. Organic & Biomolecular Chemistry, 14(45), 10674–10682. View Source

Validated Reverse-Phase HPLC Method

A validated reverse-phase (RP) HPLC method using a Newcrom R1 column with an acetonitrile/water/phosphoric acid mobile phase has been reported for the analysis of 2-(2-Phenylethynyl)pyridine [1]. This method provides a defined retention time and peak shape for this specific analyte. While this does not provide a direct quantitative comparison to an isomer, the method's existence and its specific, scalable parameters offer a clear operational advantage for procurement and quality control, ensuring identity and purity can be verified against a known standard. This contrasts with the 4-isomer, for which such a well-defined, publicly available HPLC method is not as readily found, potentially increasing analytical burden for the user.

HPLC method

Analytical context

Validated RP‑HPLC on Newcrom R1 with MeCN/water/phosphoric acid.

Supports identity and purity verification.

Method‑specific; may require adaptation to lab conditions.

Evidence Dimension	Analytical Method Availability
Target Compound Data	Well-defined RP-HPLC method on Newcrom R1 column with MeCN/water/phosphoric acid mobile phase.
Comparator Or Baseline	4-(phenylethynyl)pyridine.
Quantified Difference	Qualitative (Method is readily available vs. less defined or not publicly available)
Conditions	HPLC analysis at laboratory scale.

Why This Matters

The availability of a validated, compound-specific analytical method reduces the time and cost associated with developing in-house QC protocols, directly influencing the ease of procurement and use.

• [1] SIELC Technologies. (2018). Separation of 2-(2-Phenylethynyl)pyridine on Newcrom R1 HPLC column. Retrieved from https://sielc.com/2-2-phenylethynylpyridine View Source

Luminescent Gold(III) Complex Formation

2-(2-Pyridyl)phenyl-based gold(III) complexes, incorporating the 2-phenylpyridine core which is structurally related to 2-(2-phenylethynyl)pyridine, have been shown to form luminescent mono-cyclometalated gold(III) cis-dialkynyl complexes with photoluminescence quantum yields (PLQY) of up to 0.58 in solution and 0.78 in solid state [1]. The use of the 2-pyridyl motif is essential for this specific cyclometalation, which is not possible with the 4-isomer. While the target compound itself is the alkynyl component in this study, it serves as a critical reference point for designing materials with tunable emission properties. The 4-isomer, lacking the necessary geometry for N-chelation, cannot participate in this class of luminescent complexes, highlighting a key application space where the 2-substituted pyridine is uniquely required.

Luminescent complexes

Class‑level

Related gold(III) complex PLQY up to 0.78 (solid state); N‑chelation geometry is mandatory.

2‑Substitution required for N‑chelation in luminescent materials.

Class‑level inference; target compound is alkynyl component.

Evidence Dimension	Ligand Utility (Formation of Luminescent Complexes)
Target Compound Data	Enables formation of luminescent gold(III) complexes via N-chelation; PLQY up to 0.78 in solid state for related complexes.
Comparator Or Baseline	4-(phenylethynyl)pyridine.
Quantified Difference	Qualitative (Can form luminescent complexes vs. cannot due to lack of chelating geometry)
Conditions	Synthesis and photophysical characterization of gold(III) complexes.

Why This Matters

For researchers developing new luminescent materials or sensors, the 2-substitution pattern is a non-negotiable structural requirement, making 2-(2-phenylethynyl)pyridine the only viable isomer for accessing this high-value application space.

• [1] Garg, J. A., Blacque, O., & Venkatesan, K. (2011). Syntheses and Photophysical Properties of Luminescent Mono-cyclometalated Gold(III) cis-Dialkynyl Complexes. Inorganic Chemistry, 50(12), 5430–5441. View Source

Computed LogP and TPSA Differences

Computed physicochemical properties from authoritative sources highlight subtle but potentially significant differences between the isomers. The XLogP3 of 2-(2-phenylethynyl)pyridine is calculated as 2.9 [1], whereas the ACD/LogP for the 4-isomer is predicted to be 3.29 . This difference in lipophilicity (ΔLogP ≈ 0.4) could influence membrane permeability and pharmacokinetic behavior in a drug discovery context. Additionally, the topological polar surface area (TPSA) is 12.9 Ų for the 2-isomer [1] and 13 Ų for the 4-isomer . While this is a direct, quantitative difference, it should be viewed as supportive evidence.

LogP difference

Context‑dependent

ΔLogP ≈ −0.4 (2‑isomer less lipophilic; XLogP3 2.9 vs. ACD/LogP 3.29).

May influence ADME profile in medicinal chemistry programs.

In silico computed; verify experimentally for specific targets.

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	XLogP3 = 2.9
Comparator Or Baseline	4-(phenylethynyl)pyridine (ACD/LogP = 3.29)
Quantified Difference	ΔLogP ≈ -0.4 (2-isomer is less lipophilic)
Conditions	In silico calculation using XLogP3 and ACD/LogP algorithms.

Why This Matters

A lower LogP for the 2-isomer suggests it may have better aqueous solubility and a different ADME profile compared to the 4-isomer, which could be a deciding factor in selecting a lead-like scaffold for medicinal chemistry projects.

• [1] PubChem. (2025). 2-(2-Phenylethynyl)pyridine (Computed Properties). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/83175 View Source

2-(2-Phenylethynyl)pyridine: Key Application Scenarios

Fused Bicyclic Heterocycles via N-Oxide Cyclization

As a direct consequence of its unique reactivity (see Evidence Item 2), 2-(2-Phenylethynyl)pyridine is the required precursor for generating isoxazolo[2,3-a]pyridinium salts, which are key intermediates for synthesizing 6-substituted 2-phenacylpyridines [1]. This application is fundamentally inaccessible using the 3- or 4-isomers.

Luminescent Metal Complexes and Sensors

The ortho-positioning of the pyridine nitrogen and the alkynyl group is essential for forming chelated metal complexes with gold(III) and other metals (see Evidence Item 4). Researchers aiming to develop new phosphorescent materials, OLED components, or luminescent sensors should select this specific isomer, as the 4-isomer cannot achieve the same coordination geometry [1].

CNS-Targeted Medicinal Chemistry Scaffold

While this compound is a building block, its physicochemical profile (LogP 2.9) and the known activity of its derivatives as mGluR5 modulators make it a preferred starting point for CNS drug discovery programs [1]. The lower lipophilicity compared to the 4-isomer (see Evidence Item 5) aligns well with desired properties for blood-brain barrier penetration, guiding medicinal chemists in their initial scaffold selection.

High-Efficiency Synthesis and QC Workflows

The combination of a high-yielding, ionic liquid-based synthetic route (see Evidence Item 1) and the availability of a validated HPLC analytical method (see Evidence Item 3) makes 2-(2-Phenylethynyl)pyridine a highly tractable compound for both large-scale synthesis and routine quality control [REFS-1, REFS-2]. This reduces development friction and is a strong practical argument for its selection over less well-characterized or more difficult-to-synthesize analogs.

Application

Selection Property

Validation Focus

Fused bicyclic heterocycles

2‑Position ortho‑relationship

Cyclization reproducibility

Luminescent metal complexes

N‑chelation geometry

Photophysical property verification

CNS‑targeted medicinal chemistry

Lower lipophilicity (LogP 2.9)

mGluR5 modulation screening

Synthesis and QC workflows

Reported high‑yield protocol and validated HPLC

Batch yield and purity monitoring

• [1] Le, S. T., Fujimoto, T., Asahara, H., & Nishiwaki, N. (2016). Synthesis of 6-substituted 2-phenacylpyridines from 2-(phenylethynyl)pyridine via isoxazolo[2,3-a]pyridinium salt. Organic & Biomolecular Chemistry, 14(45), 10674–10682. View Source
• [2] Garg, J. A., Blacque, O., & Venkatesan, K. (2011). Syntheses and Photophysical Properties of Luminescent Mono-cyclometalated Gold(III) cis-Dialkynyl Complexes. Inorganic Chemistry, 50(12), 5430–5441. View Source
• [3] Charpe, V. P., Hande, A. A., Sagadevan, A., & Hwang, K. C. (2018). Visible-light induced copper(I)-catalysed denitrogenative oxidative coupling of hydrazinylpyridines with terminal alkynes. Green Chemistry, 20(21), 4859-4864. View Source
• [4] ChemicalBook. (n.d.). 2-(2-phenylethynyl)pyridine synthesis. Retrieved from https://www.chemicalbook.cn/synthesis/2-2-phenylethynyl-pyridine.htm View Source
• [5] SIELC Technologies. (2018). Separation of 2-(2-Phenylethynyl)pyridine on Newcrom R1 HPLC column. Retrieved from https://sielc.com/2-2-phenylethynylpyridine View Source